4-Hydroxy Tolvaptan (Mixture of Diastereomers)
4-Hydroxy Tolvaptan (Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
1587638-05-8
VCID:
VC0041182
InChI:
InChI=1S/C26H25ClN2O4/c1-15-5-3-4-6-19(15)25(32)28-18-8-9-20(16(2)13-18)26(33)29-12-11-23(30)24(31)21-14-17(27)7-10-22(21)29/h3-10,13-14,23-24,30-31H,11-12H2,1-2H3,(H,28,32)
SMILES:
CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCC(C(C4=C3C=CC(=C4)Cl)O)O)C
Molecular Formula:
C26H25ClN2O4
Molecular Weight:
464.946
4-Hydroxy Tolvaptan (Mixture of Diastereomers)
CAS No.: 1587638-05-8
Reference Standards
VCID: VC0041182
Molecular Formula: C26H25ClN2O4
Molecular Weight: 464.946
| CAS No. | 1587638-05-8 |
|---|---|
| Product Name | 4-Hydroxy Tolvaptan (Mixture of Diastereomers) |
| Molecular Formula | C26H25ClN2O4 |
| Molecular Weight | 464.946 |
| IUPAC Name | N-[4-(7-chloro-4,5-dihydroxy-2,3,4,5-tetrahydro-1-benzazepine-1-carbonyl)-3-methylphenyl]-2-methylbenzamide |
| Standard InChI | InChI=1S/C26H25ClN2O4/c1-15-5-3-4-6-19(15)25(32)28-18-8-9-20(16(2)13-18)26(33)29-12-11-23(30)24(31)21-14-17(27)7-10-22(21)29/h3-10,13-14,23-24,30-31H,11-12H2,1-2H3,(H,28,32) |
| Standard InChIKey | VAVCSBDSVJMVNG-UHFFFAOYSA-N |
| SMILES | CC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)N3CCC(C(C4=C3C=CC(=C4)Cl)O)O)C |
| Synonyms | N-[4-[[7-Chloro-2,3,4,5-tetrahydro-4,5-dihydroxy-1H-1-benzazepin-1-yl]carbonyl]-3-methylphenyl]-2-methylbenzamide |
| Last Modified | Aug 20 2021 |
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